molecular formula C13H17F3N2O3S B8565849 1-(Methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine CAS No. 622386-15-6

1-(Methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine

Cat. No.: B8565849
CAS No.: 622386-15-6
M. Wt: 338.35 g/mol
InChI Key: AOKOIRXFTMKENB-UHFFFAOYSA-N
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Description

1-(Methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine is a useful research compound. Its molecular formula is C13H17F3N2O3S and its molecular weight is 338.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

622386-15-6

Molecular Formula

C13H17F3N2O3S

Molecular Weight

338.35 g/mol

IUPAC Name

1-methylsulfonyl-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine

InChI

InChI=1S/C13H17F3N2O3S/c1-22(19,20)18-8-6-17(7-9-18)11-2-4-12(5-3-11)21-10-13(14,15)16/h2-5H,6-10H2,1H3

InChI Key

AOKOIRXFTMKENB-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine (13.48 g, 50 mmol) was dissolved in DCM (500 mL) and cooled to 0° C. Triethylamine (29 mL, 0.2 mol) was added, followed by the dropwise addition of methanesulfonyl chloride (4.2 mL, 55 mmol). The reaction was then allowed to warm to room temperature and stir overnight, before being quenched by the addition of water. The layers were separated, and the organic phase dried (MgSO4), filtered and concentrated. The residue was recrystallised from hot ethanol to give pure 1-(methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine (3.3 g, 18%).
Quantity
13.48 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
29 mL
Type
reactant
Reaction Step Two
Quantity
4.2 mL
Type
reactant
Reaction Step Three

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